Cas no 33469-11-3 (Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-)
Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-, is a versatile heterocyclic compound featuring a benzonitrile core substituted with a trifluoromethyl-imidazole moiety. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis. Its imidazole ring contributes to strong coordination and binding capabilities, useful in catalysis and material science applications. The nitrile group offers further functionalization potential, enabling diverse derivatization pathways. This compound exhibits stability under standard conditions and demonstrates compatibility with various organic reactions. Its structural features make it a promising intermediate for developing bioactive molecules, particularly in medicinal chemistry where trifluoromethylated compounds are increasingly sought after for their metabolic stability and lipophilicity.
![Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- structure](https://www.kuujia.com/scimg/cas/33469-11-3x500.png)
33469-11-3 structure
Product name:Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
- 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
- SCHEMBL18865669
- SY333304
- 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
- 4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]-benzonitrile
- AT22466
- AKOS040768417
- WS-01129
- GS4025
- Benzonitrile, 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]-
- XKYKGKIPBXUMIK-UHFFFAOYSA-N
- AT20248
- A1-35047
- 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile
- MFCD20486302
- starbld0006354
- 4-[4-(Trifluoromethyl)-2-imidazolyl]benzonitrile
- DTXSID00784873
- 4-(5-(TRIFLUOROMETHYL)-1H-IMIDAZOL-2-YL)BENZONITRILE
- 33469-11-3
- DB-068825
-
- Inchi: InChI=1S/C11H6F3N3/c12-11(13,14)9-6-16-10(17-9)8-3-1-7(5-15)2-4-8/h1-4,6H,(H,16,17)
- InChI Key: XKYKGKIPBXUMIK-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C#N)C2=NC=C(N2)C(F)(F)F
Computed Properties
- Exact Mass: 237.05148
- Monoisotopic Mass: 237.05138169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.47
Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR00CM7A-250mg |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 95% | 250mg |
$74.00 | 2025-02-11 | |
Aaron | AR00CM7A-1g |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 95% | 1g |
$138.00 | 2025-02-11 | |
abcr | AB590504-5g |
4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]benzonitrile; . |
33469-11-3 | 5g |
€677.70 | 2024-07-24 | ||
1PlusChem | 1P00CLYY-25g |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 98% | 25g |
$816.00 | 2024-05-05 | |
Aaron | AR00CM7A-100g |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 98% | 100g |
$2410.00 | 2023-12-14 | |
abcr | AB590504-10g |
4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]benzonitrile; . |
33469-11-3 | 10g |
€928.80 | 2024-07-24 | ||
Aaron | AR00CM7A-500mg |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 95% | 500mg |
$102.00 | 2025-02-11 | |
A2B Chem LLC | AF87546-1g |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 98% | 1g |
$110.00 | 2024-04-20 | |
A2B Chem LLC | AF87546-100g |
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]- |
33469-11-3 | 98% | 100g |
$2460.00 | 2024-04-20 | |
Ambeed | A1445235-5g |
4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile |
33469-11-3 | 98% | 5g |
$303.0 | 2024-04-20 |
Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Related Literature
-
Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
-
Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
-
Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
-
Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
-
Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:33469-11-3)Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-

Purity:99%/99%/99%
Quantity:5g/25g/100g
Price ($):273.0/800.0/2169.0